Cas no 57988-20-2 (2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole)
57988-20-2 structure
Product Name:2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole
CAS No:57988-20-2
MF:C16H11N3S2
MW:309.408640146255
CID:2833273
PubChem ID:21454041
Update Time:2025-04-21
2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
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- 2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole
- DTXSID80614184
- 57988-20-2
-
- Inchi: 1S/C16H11N3S2/c1-2-6-11(7-3-1)13-10-15(19-18-13)21-16-17-12-8-4-5-9-14(12)20-16/h1-10H,(H,18,19)
- InChI Key: ATWDSWXCUSSFDC-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)SC1C=C(C2C=CC=CC=2)NN=1
Computed Properties
- Exact Mass: 309.03943971Da
- Monoisotopic Mass: 309.03943971Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 95.1Ų
2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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